3-Chloro-1-[4-(5-nitropyridin-2-yl)-1,4-diazepan-1-yl]propan-1-one

• IUPAC Name: 3-chloro-1-[4-(5-nitropyridin-2-yl)-1,4-diazepan-1-yl]propan-1-one
• InChI: InChI=1S/C13H17ClN4O3/c14-5-4-13(19)17-7-1-6-16(8-9-17)12-3-2-11(10-15-12)18(20)21/h2-3,10H,1,4-9H2
• InChI Key: RPUDKLHZAPTPFI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)CCCl)C2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H17ClN4O3
• Molecular Weight: 312.75 g/mol

Description

The compound “3-Chloro-1-[4-(5-nitropyridin-2-yl)-1,4-diazepan-1-yl]propan-1-one” has a molecular formula of C13H17ClN4O3 and a molecular weight of 312.75.

Synthesis Analysis

The synthesis of nitropyridines, which are part of the compound , involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to give the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine. From 3-nitropyridine, 5-nitropyridine-2-sulfonic acid is formed in a two-step reaction. From this, a series of 2-substituted-5-nitro-pyridines has been synthesized.

Chemical Reactions Analysis

The compound is likely to undergo reactions typical of nitropyridines. For instance, 3-nitropyridine and 4-substituted-3-nitropyridines have been substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method in the position para to the nitro group.

Future Directions

While the compound did not show the expected inhibitory potency on the intended target kinase, MPS1, it did show significant activity on the kinase p70S6Kβ. This suggests that it could be further investigated for its potential applications in kinase inhibition.